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Compound of Interest

Compound Name: Allyltrichlorosilane

Cat. No.: B085684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information for the handling and use of

allyltrichlorosilane in a laboratory setting. The following sections detail the compound's

properties, associated hazards, recommended safety protocols, and emergency procedures,

compiled from authoritative Safety Data Sheets (SDS).

Section 1: Chemical and Physical Properties
Allyltrichlorosilane is a flammable and corrosive liquid that reacts violently with water.[1] A

thorough understanding of its physical and chemical properties is essential for safe handling.
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Property Value Source

Chemical Formula C3H5Cl3Si [2]

Molecular Weight 175.52 g/mol [3]

Appearance Colorless liquid [4]

Odor Pungent, irritating [5][6]

Boiling Point 116-117 °C at 760 mmHg [4][7]

Flash Point 18 °C (64.4 °F) [4]

Density 1.211 g/mL at 25 °C [7]

Vapor Density 6.05 (Air = 1) [6]

Solubility
Soluble in THF, toluene,

benzene. Reacts with water.
[7]

Section 2: Hazard Identification and GHS
Classification
Allyltrichlorosilane is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[2]

Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 2 / 3

H225: Highly flammable liquid

and vapor / H226: Flammable

liquid and vapor

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation
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Hazard Pictograms:

Flame (GHS02): Indicates a fire hazard.[2]

Corrosion (GHS05): Indicates the potential to cause severe skin burns and eye damage.[2]

Exclamation Mark (GHS07): Indicates that it may cause respiratory irritation.[2]

Section 3: Toxicology and Health Effects
Exposure to allyltrichlorosilane can cause severe health effects. The primary routes of

exposure are inhalation, skin contact, and eye contact.

Exposure Route Acute Effects

Inhalation

Causes chemical burns to the respiratory tract,

which may be fatal as a result of spasm,

inflammation, and edema of the larynx and

bronchi, chemical pneumonitis, and pulmonary

edema.[1] May cause respiratory irritation,

coughing, headache, and nausea.[2]

Skin Contact Causes severe skin burns and dermatitis.[1][2]

Eye Contact
Causes serious eye damage, including burns

and corneal damage.[1][2]

Ingestion
Causes gastrointestinal tract burns.[1] May be

harmful if swallowed.[2]

Note to Physician: Organochlorosilanes react with water to form hydrochloric acid; therefore,

treatment for acid burns may be considered.[2]

Section 4: Experimental Protocols for Hazard
Assessment
The hazard classifications of allyltrichlorosilane are determined through standardized

experimental protocols, such as those established by the Organisation for Economic Co-
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operation and Development (OECD). While specific study reports for this compound are not

publicly available, the following are detailed descriptions of the likely methodologies used.

Skin Corrosion/Irritation Testing (based on OECD Test
Guideline 431)
This in vitro test assesses the potential of a substance to cause skin corrosion.[8]

Methodology:

Test System: A reconstructed human epidermis (RhE) model, which is a three-dimensional

model of human skin, is used.[9]

Procedure: The test chemical is applied topically to the surface of the RhE tissue.[9]

Exposure: The tissue is exposed to the chemical for specific time points (e.g., 3 minutes and

1 hour).[10]

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured using

a colorimetric assay (MTT assay). The MTT assay measures the activity of a mitochondrial

enzyme, which is an indicator of cell viability.[9]

Classification: The reduction in cell viability compared to a negative control is used to classify

the substance. A significant decrease in viability indicates a corrosive potential.[9]

Acute Eye Irritation/Corrosion Testing (based on OECD
Test Guideline 405)
This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.[3]

Methodology:

Test System: Healthy adult albino rabbits are typically used for this test.[11]

Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye

of the animal. The other eye remains untreated and serves as a control.[3]
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Observation: The eyes are examined for signs of irritation or corrosion at specific intervals (1,

24, 48, and 72 hours after application).[12]

Scoring: Lesions of the cornea, iris, and conjunctiva are scored to determine the level of

irritation.[12]

Classification: The severity and reversibility of the observed effects determine the

classification of the substance.[12]

Acute Oral Toxicity Testing (based on OECD Test
Guideline 423 - Acute Toxic Class Method)
This method is used to determine the acute oral toxicity of a substance.[13]

Methodology:

Test System: Typically, a single sex of rodents (usually females) is used.[13]

Procedure: The test is conducted in a stepwise manner, using three animals per step. A

single oral dose of the substance is administered to each animal.[13]

Dose Levels: The starting dose is selected from a series of fixed dose levels (e.g., 5, 50,

300, 2000 mg/kg body weight).[13]

Observation: The animals are observed for signs of toxicity and mortality for up to 14 days.

[14]

Progression: The outcome of each step (number of animals that die or show signs of toxicity)

determines the next step: either testing at a higher or lower dose level or concluding the test.

[13]

Classification: The results are used to classify the substance into a specific toxicity category

based on the observed effects at different dose levels.[13]

Section 5: Safe Handling and Storage
Strict adherence to safety protocols is mandatory when working with allyltrichlorosilane.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Handling Allyltrichlorosilane

Work in a Chemical Fume Hood
with adequate ventilation.

Wear Chemical Goggles
and a Face Shield.

Wear Neoprene or
Nitrile Rubber Gloves.

Wear a Flame-Retardant
Lab Coat and appropriate

protective clothing.

Use a NIOSH-certified
combination organic vapor/

acid gas respirator.

Proceed with Experiment

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) Workflow.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Use only non-sparking tools.[4]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mist.[4]

Keep away from heat, sparks, and open flames.[4]

Wash hands thoroughly after handling.[4]

Storage
Store in a cool, dry, well-ventilated place away from sources of ignition.[1]

Keep containers tightly closed.[4]

Store under a nitrogen blanket.[1]

Incompatible materials to avoid: Water, acids, bases, strong oxidizing agents, alcohols, and

amines.[4]

Section 6: Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving

allyltrichlorosilane.

First Aid Measures
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Exposure Occurs

Inhalation:
Move to fresh air. If not breathing,

give artificial respiration. Seek
immediate medical attention.

Vapor Inhaled

Skin Contact:
Immediately flush skin with plenty of
water for at least 15 minutes while

removing contaminated clothing. Seek
immediate medical attention.

Liquid on Skin

Eye Contact:
Immediately flush eyes with plenty of
water for at least 15 minutes, lifting

upper and lower eyelids. Seek
immediate medical attention.

Liquid in Eyes

Ingestion:
Do NOT induce vomiting. Rinse mouth.

Seek immediate medical attention.

Swallowed

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Procedures for Exposure.

Firefighting Measures
Suitable Extinguishing Media: Dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Unsuitable Extinguishing Media:DO NOT USE WATER. Allyltrichlorosilane reacts violently

with water to produce flammable and corrosive gases.[5]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[5] Containers may explode in a fire.[5] Poisonous gases, including hydrogen chloride

and phosgene, are produced in a fire.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
Evacuate: Immediately evacuate personnel from the area.
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Isolate: Isolate the spill or leak area. For a small spill, the isolation distance is at least 30

meters (100 feet); for a large spill, it is 180 meters (600 feet).[5]

Eliminate Ignition Sources: Remove all sources of ignition (sparks, flames, etc.).[15]

Ventilate: Ventilate the area.

Containment: Cover and neutralize the spill with crushed limestone, soda ash, or cement

powder.[5]

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable

container for disposal.[4]

Do Not Use Water: Do not allow water to come into contact with the spilled material.[15]

Prevent Entry into Waterways: Prevent the spill from entering sewers or public waters.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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